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Introduction
AZD1979 is a potent and selective antagonist of the Melanin-concentrating hormone receptor 1

(MCHR1), a G-protein coupled receptor primarily expressed in the central nervous system.[1]

[2] MCHR1 is a key regulator of energy homeostasis, and its antagonism has been shown to

reduce food intake and increase energy expenditure, making it a promising target for the

treatment of obesity.[1][3][4] In vivo studies in diet-induced obese (DIO) mice and beagle dogs

have demonstrated that AZD1979 effectively reduces body weight, primarily by decreasing fat

mass.[1][3] This document provides detailed protocols for the preparation and administration of

AZD1979 for in vivo studies, based on established preclinical experimental data.

Mechanism of Action
Melanin-concentrating hormone (MCH) is an orexigenic neuropeptide that, upon binding to

MCHR1, activates downstream signaling pathways that promote food intake and weight gain.

AZD1979 competitively inhibits the binding of MCH to MCHR1, thereby blocking these

orexigenic signals. The specificity of AZD1979 for MCHR1 has been confirmed in studies

where the compound had no effect on food intake or body weight in MCHR1 knockout mice.[1]

[3] The primary physiological effects of AZD1979 administration are a reduction in food intake

and a preservation of energy expenditure, leading to a net negative energy balance and

subsequent weight loss.[1][3]
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Physicochemical Properties
Property Value Reference

Molecular Formula C₂₅H₂₆N₄O₅ MedKoo

Molecular Weight 462.5 g/mol MedKoo

CAS Number 1254035-84-1 MedKoo

Solubility Soluble in DMSO, not in water. MedKoo

MCHR1 Signaling Pathway with AZD1979 Inhibition
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Start: Acclimatization of Animals

Randomization into Treatment Groups

Daily Dosing (p.o.)

Preparation of AZD1979 Formulation

Daily Monitoring:
- Body Weight
- Food Intake

- Clinical Observations

Interim Analysis (e.g., Glucose Tolerance Test)

Study Endpoint:
- Terminal Bleed (PK/PD)

- Tissue Collection (e.g., Brain, Fat)
- Body Composition Analysis

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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